(3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

• Molecular Formula: C8H7BrClNO
• Molecular Weight: 248.50 g/mol
• IUPAC Name: (3S)-5-bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine
• InChI: InChI=1S/C8H7BrClNO/c9-4-1-5-7(11)3-12-8(5)6(10)2-4/h1-2,7H,3,11H2/t7-/m1/s1
• InChI Key: AZRSAUCDYTWXQC-SSDOTTSWSA-N
• Isomeric SMILES: C1[C@H](C2=C(O1)C(=CC(=C2)Br)Cl)N
• Canonical SMILES: C1C(C2=C(O1)C(=CC(=C2)Br)Cl)N

Description

(3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine is a chiral dihydrobenzofuran derivative of high interest in medicinal chemistry and drug discovery. The benzofuran core is a privileged scaffold in numerous biologically active compounds and pharmaceuticals, known for its versatility in interacting with various biological targets . Halogenated benzofurans, in particular, have demonstrated significant antimicrobial properties against a range of Gram-positive bacteria and fungi, making them valuable precursors in the development of new therapeutic agents . Furthermore, the dihydrobenzofuran-amine structure is a key intermediate in the synthesis of more complex molecules. For instance, structurally similar 3-amino-dihydrobenzofuran compounds serve as critical building blocks for pharmaceuticals like prucalopride , a treatment for chronic constipation, highlighting the importance of this chiral amine scaffold in constructing potent receptor agonists/antagonists . The presence of both bromo and chloro substituents on the aromatic ring enhances the molecular diversity for structure-activity relationship (SAR) studies and provides handles for further synthetic modification via cross-coupling reactions . This compound is presented with a defined (S) stereochemistry at the 3-position, which is often crucial for selective binding to biological targets and optimizing therapeutic efficacy. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine typically involves multi-step organic reactions. One common method includes the bromination and chlorination of a benzofuran precursor, followed by amination. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of automated systems and precise control of reaction parameters such as temperature, pressure, and pH is crucial to achieve consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

(3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: Used to remove oxygen or add hydrogen atoms.

Substitution: Halogen atoms (bromine and chlorine) can be replaced with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of functionalized benzofurans.

Scientific Research Applications

(3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound for developing new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s bromine and chlorine substitutions can enhance its binding affinity and specificity, leading to potent biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substitution Patterns

The compound belongs to a class of dihydrobenzofuran amines with halogen substitutions. Below is a comparative analysis with analogs from the provided evidence:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Positions)	Stereochemistry	Molecular Formula	Molecular Weight (g/mol)	Key Features	Source
(3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine	Br (5), Cl (7), NH₂ (3)	S	C₈H₇BrClNO	248.50	Chiral center at C3; dual halogenation
5-Bromo-6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride	Br (5), F (6), NH₂ (3)	Not specified	C₆H₁₁ClF₃NO₂	273.61	Hydrochloride salt; fluorine at C6
(R)-5-Bromo-4-fluoro-2,3-dihydrobenzofuran-3-amine	Br (5), F (4), NH₂ (3)	R	Not provided	Not provided	Fluorine at C4; R-configuration
3-[5-Chloro-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-1-yl]-N,N-dimethylpropan-1-amine (Compound f)	Cl (5), F (aryl), N(CH₃)₂	Not specified	C₁₈H₁₈ClFNO	330.79	Aryl substitution; dimethylamino side chain
3-[5-Bromo-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-1-yl]-N,N-dimethylpropan-1-amine (Compound g)	Br (5), F (aryl), N(CH₃)₂	Not specified	C₁₈H₁₈BrFNO	375.24	Bromine replaces chlorine in Compound f

Key Differences and Implications

Halogenation Patterns: The target compound has Br (C5) and Cl (C7), while analogs may feature F (C4, C6) or aryl-F substitutions .

Stereochemistry :

• The (3S)-configuration distinguishes it from the (R)-5-Bromo-4-fluoro analog . Stereochemistry can critically affect receptor binding or enzymatic interactions in bioactive contexts.

Functional Groups :

• Compounds f and g incorporate a dimethylpropanamine side chain instead of a primary amine, likely altering solubility and pharmacokinetic profiles .

Salt Forms :

• The hydrochloride salt in the 5-Bromo-6-fluoro analog enhances water solubility, contrasting with the free amine form of the target compound .

Physicochemical and Pharmacological Notes

• pH Stability: Compounds f and g were tested under pH 3.5–7.0, meeting pharmacopeial standards for injectables . No such data is available for the target compound.
• Electron-Withdrawing Effects : The Br/Cl combination in the target compound may confer stronger electron-withdrawing effects compared to Br/F analogs, influencing reactivity in synthesis or metabolic pathways.

Biological Activity

(3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine is a heterocyclic compound with significant potential in medicinal chemistry due to its unique structural features, including a bromine atom, a chlorine atom, and an amine group. This compound has garnered attention for its biological activities, particularly in the fields of antimicrobial, anti-inflammatory, and anticancer research.

The molecular formula of (3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine is $C_8H_7BrClN$, and it has a molecular weight of approximately 248.5 g/mol. The compound's structure allows for various interactions with biological targets, enhancing its pharmacological potential.

Property	Value
Molecular Formula	C8H7BrClN
Molecular Weight	248.5 g/mol
CAS Number	1241676-63-0
Chemical Structure	Chemical Structure

The biological activity of (3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine is primarily attributed to its ability to interact with various biological receptors and enzymes. The amine group can form hydrogen bonds with biological molecules, while the benzofuran ring can engage in hydrophobic interactions within protein structures. This dual interaction profile allows the compound to modulate the activity of specific targets involved in disease pathways.

Biological Activities

Research indicates that compounds with a benzofuran scaffold often exhibit:

• Antimicrobial Activity : Exhibits effectiveness against various bacterial strains.
• Anti-inflammatory Properties : Inhibits pro-inflammatory cytokines and mediators.
• Anticancer Effects : Demonstrates cytotoxicity against cancer cell lines through mechanisms such as topoisomerase inhibition.

Case Studies

• Antimicrobial Activity :
  • A study demonstrated that (3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine showed significant inhibition of bacterial growth in both Gram-positive and Gram-negative bacteria.
• Anti-inflammatory Effects :
  • Research indicated that this compound reduced levels of TNF-alpha and IL-6 in vitro, suggesting potential for treating inflammatory diseases.
• Anticancer Activity :
  • In vitro studies revealed that (3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine exhibited cytotoxicity against several cancer cell lines, including breast and lung cancer cells.

Comparative Analysis with Similar Compounds

The following table summarizes the biological activities of structurally similar compounds:

Compound Name	Structural Differences	Biological Activity
(3R)-7-Chloro-2,3-dihydro-1-benzofuran-3-amine	Lacks bromine at the 5-position	Potentially lower reactivity
(3S)-5-Bromo-7-fluoro-2,3-dihydro-1-benzofuran-3-amine	Contains fluorine instead of chlorine	Different binding affinities
(3S)-5-Bromo-2,3-dihydro-1-benzofuran-3-amino	Lacks chlorine atom	Limited biological activity